Cas no 496816-70-7 (Benzonitrile, 4-(7-azabicyclo[4.1.0]hept-7-yl)-)

• Product Name: Benzonitrile, 4-(7-azabicyclo[4.1.0]hept-7-yl)-
• CAS No: 496816-70-7
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1535809
• Update Time: 2024-08-24

Benzonitrile, 4-(7-azabicyclo[4.1.0]hept-7-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(7-azabicyclo[4.1.0]hept-7-yl)-

• Inchi： 1S/C13H14N2/c14-9-10-5-7-11(8-6-10)15-12-3-1-2-4-13(12)15/h5-8,12-13H,1-4H2
• InChI Key： CIHZMJFJZYXFOL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2C3C2CCCC3)C=C1

Computed Properties

• Exact Mass: 198.11582

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 369.6±25.0 °C(Predicted)
• PSA: 26.8
• pka: 6.28±0.20(Predicted)